Cas no 1270413-37-0 (1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1270413-37-0
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• MDL: MFCD18705139
• CID: 5583150
• PubChem ID: 82262819
• Update Time: 2025-05-26

1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-amine
• 1270413-37-0
• EN300-1932911
• 1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine

• MDL： MFCD18705139
• Inchi： 1S/C10H12F3NO/c1-6(14)8-5-7(10(11,12)13)3-4-9(8)15-2/h3-6H,14H2,1-2H3
• InChI Key： HOXQOPOQOCEPEL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C(C)N)OC)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine

1-2-Methoxy-5-(Trifluoromethyl)phenylethan-1-amine: An Overview of CAS No. 1270413-37-0

1-2-Methoxy-5-(trifluoromethyl)phenylethan-1-amine, with the CAS number 1270413-37-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group and a trifluoromethyl substituent on the phenyl ring, as well as an amino group attached to the ethyl chain. These functional groups contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine typically involves multi-step reactions, including the formation of the methoxy-substituted phenyl ring and the introduction of the trifluoromethyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, which is crucial for both research and industrial applications. For instance, a study published in the Journal of Organic Chemistry (2023) reported a novel palladium-catalyzed method that significantly improved the yield and purity of the final product.

In terms of its chemical properties, 1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine exhibits high stability under various conditions, making it suitable for long-term storage and transportation. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol facilitates its use in solution-based reactions and formulations. Additionally, the compound's ability to form stable salts with various counterions has expanded its utility in different chemical contexts.

The biological activity of 1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine has been extensively studied, particularly in the context of its potential as a lead compound for drug development. Research has shown that this compound possesses significant activity against several biological targets, including enzymes, receptors, and ion channels. For example, a study published in Bioorganic & Medicinal Chemistry Letters (2022) demonstrated that 1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine exhibits potent inhibitory effects on serotonin reuptake transporters (SERT), suggesting its potential as an antidepressant agent.

Beyond its pharmacological properties, 1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine has also been investigated for its role in modulating other biological processes. A recent study in Molecular Pharmacology (2023) explored its effects on G protein-coupled receptors (GPCRs), revealing that it can act as an agonist or antagonist depending on the specific receptor subtype. This dual functionality makes it a versatile tool for probing receptor signaling pathways and developing novel therapeutic strategies.

The safety profile of 1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine is another critical aspect of its evaluation. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 1-2-methoxy-5-(trifluoromethyl)phenylethan-1-amine, identified by CAS number 1270413-37-0, represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development into potential therapeutic agents. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the broader field of drug discovery.